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Penicillin G Potassium Stability Profile

The following table summarizes key quantitative stability data for reconstituted Penicillin G potassium

under various conditions.

Storage
Condition

Diluent Stability Duration
Key Findings / Degradation
Observed

Citation

Room
Temperature

Sodium Chloride

0.9%

4 hours Stable; new degradation

peak detected at 5 hours.

[1]

Room
Temperature

Dextrose 5% in

Water

3 hours Stable; new degradation

peak detected at 4 hours.

[1]

Refrigerated (2-
8°C)

Sodium Chloride

0.9%

3 days Stable; new degradation

peak detected at 4 days.

[1]

Refrigerated (2-
8°C)

Dextrose 5% in

Water

3 days Stable; new degradation

peak detected at 4 days.

[1]

Refrigerated Sterile

Water/Saline

7 days No significant loss of potency

in admixtures.

[2]
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Storage
Condition

Diluent Stability Duration
Key Findings / Degradation
Observed

Citation

Frozen Not Specified 1 week (2-8°C) or
longer (-20°C)

Filter-sterilized solutions

stable at 37°C for 3 days.

[3]

Experimental Protocol: Stability Assessment via HPLC

This protocol outlines a method for evaluating the stability of reconstituted Penicillin G potassium injection

based on published methodologies [1].

↑ Workflow: HPLC-Based Stability Assessment
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Start: Prepare Reconstituted Solution

Store Samples under
Test Conditions

Prepare Samples for HPLC

HPLC Analysis

Monitor pH and
Degradation Peaks

End: Determine Stability Profile

Click to download full resolution via product page

Reconstitution and Sample Preparation

Reagent: Penicillin G potassium powder (e.g., 500,000 U/mL vial) [1].
Diluents: Use Sodium Chloride 0.9% (NS) and Dextrose 5% in Water (D5W) for comparison [1].

Procedure: Aseptically reconstitute the powder according to manufacturer instructions. Avoid sterile
water for skin test dilutions as it can cause irritant reactions; use saline instead [4].

Storage Conditions and Sampling

Conditions:
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Room Temperature: ~25°C

Refrigerated: 2-8°C
Sampling: Withdraw aliquots from each solution at predetermined intervals (e.g., time zero, then

hourly for RT, daily for refrigerated) for up to 10 days [1].

HPLC Analysis of Penicillin G

Instrument: High-Performance Liquid Chromatography (HPLC) system [1].
Objective: Quantify remaining Penicillin G and detect the emergence of degradation products.

Chromatographic Conditions (Example, to be optimized):
Column: C18 reversed-phase column.

Mobile Phase: Acetonitrile and buffer (e.g., phosphate or formate).
Flow Rate: 1.0 mL/min.

Detection: UV detector at 210-230 nm.
Injection Volume: 10-20 µL.

Data Interpretation and Stability Determination

Stability Endpoint: The solution is considered stable until the concentration of Penicillin G remains
≥90% of the initial concentration and no significant new degradation peaks are observed in the

chromatogram [1].
pH Monitoring: Record the pH of the solutions at each time point, as a gradual decrease indicates

degradation [1].

Application Notes for Researchers

Degradation and Clinical Impact: Degradation products of Penicillin G, such as penicilloic acid and
penilloic acid, are not only indicators of instability but are also implicated in eliciting allergic reactions

[1] [5]. One study noted that degraded Penicillin G solutions could inhibit granulocytic stem cell
growth in vitro [4].

Diluent Selection is Critical: Stability varies significantly with the diluent. Dextrose solutions appear
to confer slightly less stability than saline at room temperature [1].

Freezing Not Recommended for Critical Uses: While one manufacturer suggests stability for
lengthy periods at -20°C [3], another source indicates that freezing and thawing, especially over long

periods (e.g., 3 years), can lead to uncertain stability and is not recommended for sensitive
applications like skin testing [4].
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Adherence to Clinical Guidelines: For in vivo administration (including human subjects), always

follow the specific stability durations and storage conditions listed in the manufacturer's prescribing
information [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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